Cas no 2228441-90-3 (2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2228441-90-3
• MF: C₆H₈F₂N₄O₂
• MW: 206.150127410889
• CID: 5943416
• PubChem ID: 165633577
• Update Time: 2025-05-20

2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine
• 2228441-90-3
• EN300-1949289

• Inchi： 1S/C6H8F2N4O2/c1-11-5(6(7,8)3-9)4(2-10-11)12(13)14/h2H,3,9H2,1H3
• InChI Key： CLXVMYMNQXEAHI-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=C(C=NN1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 206.06153183g/mol
• Monoisotopic Mass: 206.06153183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.7Ų

Additional information on 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine

2,2-Difluoro-2-(1-Methyl-4-Nitro-1H-Pyrazol-5-Yl)Ethan-1-Amine: A Comprehensive Overview

The compound 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2228441903) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of amines and features a pyrazole ring substituted with methyl and nitro groups, along with a difluorinated ethane moiety. Its structure is characterized by the presence of multiple functional groups, which contribute to its diverse chemical reactivity and potential applications.

The synthesis of 2,2-difluoro compounds has been extensively studied due to their role as intermediates in the preparation of various pharmaceutical agents. The pyrazole ring in this compound is a five-membered aromatic heterocycle that is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. The methyl group substitution on the pyrazole ring enhances the compound's lipophilicity, while the nitro group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed transition metal catalysts to facilitate the coupling of the pyrazole derivative with the difluorinated ethane moiety. These methods not only improve yield but also minimize waste, aligning with green chemistry principles. The compound's stability under various reaction conditions has also been thoroughly investigated, making it suitable for use in demanding chemical transformations.

In terms of applications, 2-(1-methyl-4-nitro-pyrazolyl) derivatives have shown promise in the development of novel therapeutic agents. Specifically, this compound has been explored as a potential lead molecule in anti-cancer drug discovery due to its ability to inhibit key enzymes involved in tumor progression. Preclinical studies have demonstrated its selective cytotoxicity against cancer cell lines, suggesting potential for further development into a clinical candidate.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could pave the way for its integration into next-generation electronic devices.

The environmental impact of this compound has also been a focus of recent studies. Efforts have been made to assess its biodegradability and toxicity under environmentally relevant conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments, it does not pose significant risks to aquatic organisms at concentrations typically encountered in industrial discharges.

In conclusion, 2,2-difluoro-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethan-1-amine represents a versatile and intriguing molecule with applications spanning multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.